molecular formula C21H23Cl2NO5 B4301442 ethyl 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(4-ethoxyphenyl)propanoate

ethyl 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(4-ethoxyphenyl)propanoate

Cat. No. B4301442
M. Wt: 440.3 g/mol
InChI Key: LTBVDFDAOKGSSI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(4-ethoxyphenyl)propanoate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as ethyl 2-(2,4-dichlorophenoxy)-N-(4-ethoxyphenyl)acetimidate and is commonly referred to as EDP.

Scientific Research Applications

EDP has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and materials science. In medicinal chemistry, EDP has been shown to possess antitumor, anti-inflammatory, and antiviral activities. In agriculture, EDP has been used as a herbicide due to its ability to inhibit the growth of weeds. In materials science, EDP has been used as a precursor for the synthesis of various polymers and materials.

Mechanism of Action

The mechanism of action of EDP is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. In medicinal chemistry, EDP has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in the regulation of gene expression. In agriculture, EDP has been shown to inhibit the activity of protoporphyrinogen oxidase, an enzyme that is essential for the synthesis of chlorophyll in plants.
Biochemical and Physiological Effects:
EDP has been shown to have various biochemical and physiological effects in the body. In medicinal chemistry, EDP has been shown to induce apoptosis, or programmed cell death, in cancer cells. In agriculture, EDP has been shown to inhibit the growth of weeds by disrupting chlorophyll synthesis. In materials science, EDP has been shown to be a useful precursor for the synthesis of various polymers and materials.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EDP in lab experiments is its high purity and stability. EDP is also readily available and can be synthesized in large quantities. However, one of the limitations of using EDP in lab experiments is its potential toxicity. EDP has been shown to be toxic to certain cell lines and organisms, and caution should be exercised when handling this compound.

Future Directions

There are several future directions for the research and development of EDP. In medicinal chemistry, further studies are needed to elucidate the mechanism of action of EDP and to identify potential targets for the treatment of cancer and other diseases. In agriculture, further studies are needed to optimize the use of EDP as a herbicide and to develop new herbicidal compounds based on the structure of EDP. In materials science, further studies are needed to explore the potential applications of EDP as a precursor for the synthesis of new polymers and materials.
Conclusion:
In conclusion, EDP is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. The synthesis method for EDP has been optimized to produce high yields of the compound with good purity. EDP has been extensively studied for its potential applications in medicinal chemistry, agriculture, and materials science. The mechanism of action of EDP is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. EDP has been shown to have various biochemical and physiological effects in the body, and caution should be exercised when handling this compound. There are several future directions for the research and development of EDP, and further studies are needed to fully explore the potential applications of this compound.

properties

IUPAC Name

ethyl 3-[[2-(2,4-dichlorophenoxy)acetyl]amino]-3-(4-ethoxyphenyl)propanoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23Cl2NO5/c1-3-27-16-8-5-14(6-9-16)18(12-21(26)28-4-2)24-20(25)13-29-19-10-7-15(22)11-17(19)23/h5-11,18H,3-4,12-13H2,1-2H3,(H,24,25)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LTBVDFDAOKGSSI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C(CC(=O)OCC)NC(=O)COC2=C(C=C(C=C2)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23Cl2NO5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

440.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 3-{[(2,4-dichlorophenoxy)acetyl]amino}-3-(4-ethoxyphenyl)propanoate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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